Cas no 3370-69-2 (2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-bromo-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-bromo-
• CAS No: 3370-69-2
• MF: C₉H₁₁BrN₂O₆
• MW: 323.097441911697
• CID: 310341
• PubChem ID: 236183
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-bromo- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-bromo-
• 5-bromo-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 5-BroMoarabinouridine
• NSC 82222
• 5-Bromouracil ribonucleoside
• SCHEMBL654693
• 5-Bromo-1-(3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• Uracil, 1-.beta.-D-arabinofuranosyl-5-bromo-
• NSC38296
• KBio2_002441
• NSC-38296
• KBioGR_002441
• PD131204
• 82950-04-7
• 5-bromo-1-pentofuranosylpyrimidine-2,4(1H,3H)-dione
• KBio3_002919
• 1-.beta.-Ribofuranosyl-5-bromo-uracil
• Z56786795
• (-)-(5)-Bromouridine
• KBioSS_002447
• SMR000595447
• NSC82222
• MLS001166624
• HMS2895E08
• AKOS001010424
• SY057067
• AKOS016876670
• 2,3H)-Pyrimidinedione, 1-.beta.-D-arabinofuranosyl-5-bromo-
• DTXSID10870817
• NCIOpen2_009259
• KBio2_007577
• NSC-82222
• 5-bro-mouridine
• A900446
• AGFIRQJZCNVMCW-UHFFFAOYSA-N
• KBio2_005009
• 2,4 (1H, 3H)-Pyrimidinedione, 1-.beta.-D-arabinofuranosyl-5-bromo-
• HMS1753D03
• FT-0620180
• cMAP_000053
• 3370-69-2

• Inchi： 1S/C9H11BrN2O6/c10-3-1-12(9(17)11-7(3)16)8-6(15)5(14)4(2-13)18-8/h1,4-6,8,13-15H,2H2,(H,11,16,17)
• InChI Key： AGFIRQJZCNVMCW-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N(C=1)C1C(C(C(CO)O1)O)O)=O)=O

Computed Properties

• Exact Mass: 321.98003
• Monoisotopic Mass: 321.98005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 2.043±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 119.33
• LogP: -2.08940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides